Cas no 1060802-09-6 (1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one)

1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one is a fluorinated ketone derivative featuring a chloropyridine moiety, making it a versatile intermediate in organic synthesis. Its key advantages include high reactivity due to the electron-withdrawing trifluoromethyl group, which enhances its utility in nucleophilic substitution and condensation reactions. The chloropyridine ring further contributes to its applicability in pharmaceutical and agrochemical research, particularly in the development of active ingredients. The compound’s stability under standard conditions ensures ease of handling and storage. Its structural features make it valuable for constructing complex molecules, particularly in the synthesis of heterocyclic compounds with potential biological activity.
1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one structure
1060802-09-6 structure
Product Name:1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
CAS No:1060802-09-6
MF:C7H3ClF3NO
MW:209.553031206131
MDL:MFCD13189038
CID:1037295
PubChem ID:71463768
Update Time:2025-06-07

1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethanone
    • 1-(5-Chloro-pyridin-2-yl)-2,2,2-trifluoro-ethanone
    • 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one
    • SCHEMBL16011603
    • DTXSID40855677
    • AB67615
    • EN300-1937910
    • CS-0269427
    • DB-354021
    • 1060802-09-6
    • MDL: MFCD13189038
    • Inchi: 1S/C7H3ClF3NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3H
    • InChI Key: CWAHIPFSELTODX-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1)C(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 208.9855259g/mol
  • Monoisotopic Mass: 208.9855259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30Ų

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Additional information on 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(5-Chloropyridin-2-yl)-2,2,2-Trifluoroethan-1-one (CAS No. 1060802-09-6)

1-(5-Chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1060802-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridine-derived ketone features a trifluoroethyl group, which enhances its reactivity and potential applications in drug discovery. The compound's unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of heterocyclic compounds and fluorinated pharmaceuticals.

In recent years, the demand for fluorinated building blocks like 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one has surged due to their role in improving drug metabolism and bioavailability. Researchers are increasingly exploring its utility in catalyzed cross-coupling reactions and pesticide formulations, aligning with the growing interest in sustainable agriculture. The compound's CAS No. 1060802-09-6 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

One of the key advantages of this compound lies in its electron-withdrawing properties, attributed to the trifluoromethyl group. This feature is pivotal in designing enzyme inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Additionally, its chloropyridine moiety is a common scaffold in crop protection chemicals, making it a hotspot for agrochemical innovation.

From a technical perspective, 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one exhibits stability under standard laboratory conditions, facilitating its use in multistep syntheses. Its solubility profile in organic solvents like dichloromethane and acetonitrile further broadens its applicability. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, ensuring compliance with industry standards.

The compound's versatility extends to material science, where fluorinated compounds are leveraged for their thermal and chemical resistance. With the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthesis routes for CAS No. 1060802-09-6, minimizing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing.

In summary, 1-(5-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-one represents a critical tool in advancing both pharmaceutical and agrochemical research. Its structural features and functional groups offer endless possibilities for innovation, making it a compound of enduring interest in scientific communities worldwide.

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